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Compound of Interest

Compound Name:
Barium 4-(1,1-

dimethylethyl)benzoate

Cat. No.: B158534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium 4-(1,1-dimethylethyl)benzoate, also known as Barium 4-tert-butylbenzoate, is an

organometallic compound. While the primary applications of this specific molecule appear to be

in materials science, particularly as a heat stabilizer for polymers like PVC, this guide provides

a comprehensive overview of its chemical and physical properties. This document also outlines

a probable experimental protocol for its synthesis and characterization based on established

methods for analogous barium carboxylates.

It is important to note that a thorough review of scientific literature did not yield any information

on the application of Barium 4-(1,1-dimethylethyl)benzoate in drug development or its

interaction with biological signaling pathways. Therefore, a discussion of its role in a

pharmacological context or a corresponding signaling pathway diagram cannot be provided at

this time.

Core Quantitative Data
The following table summarizes the key quantitative data for Barium 4-(1,1-
dimethylethyl)benzoate.
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Property Value Reference(s)

Molecular Weight 491.77 g/mol [1]

Chemical Formula C₂₂H₂₆BaO₄ [1]

CAS Number 10196-68-6 [2]

Appearance White powder [1]

Melting Point 164.5-165.5 °C [1]

Boiling Point 283.3 °C (at 760 mmHg) [1]

Density 1.056 g/cm³ [1]

Exact Mass 492.088357 g/mol [1]

Monoisotopic Mass 492.088357 g/mol [1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of Barium 4-(1,1-
dimethylethyl)benzoate are not readily available in peer-reviewed literature, a plausible

synthesis can be extrapolated from general methods for preparing barium carboxylates. The

following protocol describes a common precipitation method.[1]

Synthesis of Barium 4-(1,1-dimethylethyl)benzoate via Precipitation

Objective: To synthesize Barium 4-(1,1-dimethylethyl)benzoate from 4-(1,1-

dimethylethyl)benzoic acid and a soluble barium salt.

Materials:

4-(1,1-dimethylethyl)benzoic acid

Sodium hydroxide (NaOH)

Barium chloride dihydrate (BaCl₂·2H₂O)

Methanol
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Distilled water

Procedure:

Preparation of Sodium 4-(1,1-dimethylethyl)benzoate:

Dissolve a stoichiometric amount of 4-(1,1-dimethylethyl)benzoic acid in methanol.

Separately, prepare a solution of sodium hydroxide in methanol.

Slowly add the sodium hydroxide solution to the benzoic acid solution under constant

stirring to form sodium 4-(1,1-dimethylethyl)benzoate.

The formation of a white precipitate of the sodium salt may be observed. The salt can be

isolated or used directly in the next step.

Precipitation of Barium 4-(1,1-dimethylethyl)benzoate:

Dissolve the sodium 4-(1,1-dimethylethyl)benzoate in distilled water.

In a separate beaker, dissolve a stoichiometric amount of barium chloride dihydrate in

distilled water.

Slowly add the barium chloride solution to the sodium 4-(1,1-dimethylethyl)benzoate

solution with vigorous stirring.

A white precipitate of Barium 4-(1,1-dimethylethyl)benzoate will form.

Isolation and Purification:

Collect the precipitate by vacuum filtration.

Wash the precipitate with distilled water to remove any remaining sodium chloride.

Further washing with a small amount of cold methanol may be performed to remove any

unreacted organic starting materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b158534?utm_src=pdf-body
https://www.benchchem.com/product/b158534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the purified product in a vacuum oven at a suitable temperature (e.g., 60-80 °C) to a

constant weight.

Characterization:

The identity and purity of the synthesized Barium 4-(1,1-dimethylethyl)benzoate can be

confirmed using standard analytical techniques such as:

Infrared (IR) Spectroscopy: To identify the characteristic carboxylate stretches.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR of the corresponding

free acid (after acidification of the barium salt) can confirm the organic ligand structure.

Elemental Analysis: To determine the percentage of carbon, hydrogen, and barium, and

confirm the empirical formula.

Thermogravimetric Analysis (TGA): To study its thermal decomposition profile.[3][4]

Visualizations
The following diagrams illustrate the logical workflow for the synthesis of Barium 4-(1,1-
dimethylethyl)benzoate and a conceptual representation of its role as a PVC stabilizer.
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Step 1: Formation of Sodium Salt

Step 2: Precipitation

Step 3: Isolation and Purification
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Caption: Synthesis Workflow for Barium 4-(1,1-dimethylethyl)benzoate.
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Caption: Conceptual Role of Barium Carboxylates in PVC Stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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